N-(3-acetylphenyl)-N'-(3,4-dimethoxyphenyl)thiourea

• IUPAC Name: 1-(3-acetylphenyl)-3-(3,4-dimethoxyphenyl)thiourea
• InChI: InChI=1S/C17H18N2O3S/c1-11(20)12-5-4-6-13(9-12)18-17(23)19-14-7-8-15(21-2)16(10-14)22-3/h4-10H,1-3H3,(H2,18,19,23)
• InChI Key: YEPVNZOCKQTFIC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=S)NC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol
• Solubility: >49.6 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(3-acetylphenyl)-N'-(3,4-dimethoxyphenyl)thiourea, also known as ADTU, is a chemical compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of thioureas, which are organic compounds that contain a sulfur atom and a nitrogen atom connected by a double bond. ADTU has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-N'-(3,4-dimethoxyphenyl)thiourea is not yet fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes that are involved in cell proliferation and survival. This inhibition may lead to the death of cancer cells, making this compound a potential candidate for cancer therapy.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. Studies have shown that it has anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis. Additionally, this compound has been found to exhibit anti-oxidant properties, which may make it useful in the prevention of oxidative stress-related diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

N-(3-acetylphenyl)-N'-(3,4-dimethoxyphenyl)thiourea has several advantages for lab experiments. It is a stable compound that can be easily synthesized, making it readily available for research purposes. Additionally, it exhibits a range of biochemical and physiological effects, making it a versatile compound for studying various diseases and conditions.
However, there are also limitations to using this compound in lab experiments. It has been found to be toxic to certain cell types, which may limit its use in certain studies. Additionally, its mechanism of action is not yet fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on N-(3-acetylphenyl)-N'-(3,4-dimethoxyphenyl)thiourea. One potential area of study is in the development of new cancer therapies. Studies have shown that this compound exhibits anti-proliferative effects on cancer cells, making it a promising candidate for further research.
Another potential area of study is in the treatment of inflammatory diseases such as arthritis. This compound has been found to exhibit anti-inflammatory properties, making it a potential candidate for the development of new anti-inflammatory drugs.
Finally, further research is needed to fully understand the mechanism of action of this compound. This may lead to the development of new drugs that target specific enzymes or pathways involved in disease processes.

Synthesis Methods

The synthesis of N-(3-acetylphenyl)-N'-(3,4-dimethoxyphenyl)thiourea can be achieved through a multi-step process involving the reaction of 3-acetylphenyl isothiocyanate with 3,4-dimethoxyaniline. This reaction yields this compound as a white crystalline solid, which can be purified through recrystallization.

Scientific Research Applications

N-(3-acetylphenyl)-N'-(3,4-dimethoxyphenyl)thiourea has been extensively studied for its potential therapeutic applications in various fields of medicine. One of the most promising areas of research is in the treatment of cancer. Studies have shown that this compound exhibits anti-proliferative effects on cancer cells, making it a potential candidate for the development of new cancer therapies.